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Compound of Interest

Compound Name: Dianhydromannitol

Cat. No.: B1260409 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Dianhydromannitol and its isomers, primarily 1,4:3,6-dianhydromannitol (commonly known

as Isomannide) and 2,5-anhydro-D-mannitol, are versatile molecules derived from mannitol.

They are increasingly utilized in various research and development applications, including

polymer synthesis and as intermediates in pharmaceuticals. As their use becomes more

widespread, a thorough understanding of the health and safety considerations associated with

their handling is paramount for protecting laboratory personnel. This technical guide provides a

comprehensive overview of the available safety data, recommended handling procedures, and

experimental considerations for these compounds.

Chemical and Physical Properties
A foundational aspect of safe handling is the awareness of the substance's physical and

chemical properties. These properties for the two primary isomers of Dianhydromannitol are

summarized below.
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Property
1,4:3,6-Dianhydromannitol
(Isomannide)

2,5-Anhydro-D-mannitol

CAS Number 641-74-7 41107-82-8

Molecular Formula C₆H₁₀O₄ C₆H₁₂O₅

Molecular Weight 146.14 g/mol 164.16 g/mol

Appearance
White to slightly pale reddish-

yellow crystal powder
White crystalline chunks

Melting Point 80-85 °C 101-101.5 °C

Solubility Soluble in water. Soluble in water.

Hazard Identification and Classification
The hazard profiles of Dianhydromannitol isomers differ, underscoring the importance of

consulting the specific Safety Data Sheet (SDS) for the isomer in use.

1,4:3,6-Dianhydromannitol (Isomannide): The hazard classification for Isomannide is not

uniform across all suppliers. Some safety data sheets indicate that it is not a hazardous

substance. However, as a good laboratory practice, it should be handled with care to avoid

dust generation and contact with skin and eyes.

2,5-Anhydro-D-mannitol: This isomer is consistently classified as a hazardous substance with

the following GHS classifications:

Skin Irritation (Category 2): H315 - Causes skin irritation.

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation.

Toxicological Data Summary
Quantitative toxicological data for Dianhydromannitol isomers are limited in publicly available

literature. No specific occupational exposure limits have been established for these compounds
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by major regulatory bodies like OSHA. In the absence of established limits, it is crucial to

minimize exposure through engineering controls and personal protective equipment.

Toxicological Endpoint
1,4:3,6-Dianhydromannitol
(Isomannide)

2,5-Anhydro-D-mannitol

Acute Oral Toxicity

No specific data found. A

related compound, D-Glucitol,

1,4:3,6-dianhydro-, has a

reported LD50 of 24150 mg/kg

in rats, suggesting low acute

toxicity.

No data available.

Skin Corrosion/Irritation Not classified as a skin irritant. Causes skin irritation.

Serious Eye Damage/Irritation
Not classified as an eye

irritant.
Causes serious eye irritation.

Respiratory or Skin

Sensitization
No data available. No data available.

Germ Cell Mutagenicity No data available. No data available.

Carcinogenicity No data available. No data available.

Reproductive Toxicity No data available. No data available.

Experimental Safety Protocols and Workflows
Given the absence of detailed, published experimental safety protocols for Dianhydromannitol
isomers, this section outlines a generalized workflow for the safety assessment of such

chemicals, based on internationally recognized OECD (Organisation for Economic Co-

operation and Development) guidelines.

General Handling and Personal Protective Equipment
(PPE)
Regardless of the isomer, the following general handling procedures and PPE should be

employed:
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Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

minimize inhalation of dust or aerosols.[1][2]

Eye Protection: Wear chemical safety goggles with side-shields.[2]

Hand Protection: Wear impervious gloves (e.g., nitrile rubber).[2]

Skin and Body Protection: Wear a lab coat and, if handling large quantities, additional

protective clothing.

Respiratory Protection: If dust generation is unavoidable, use a NIOSH-approved respirator.

[2]

Hygiene: Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after

handling.

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation develops.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Immediately seek medical attention.[1][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek medical attention.[1]

[3]

Standardized Safety Assessment Workflow
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The following diagram illustrates a typical workflow for assessing the potential hazards of a

chemical like Dianhydromannitol, based on OECD Test Guidelines.
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Standardized Chemical Safety Assessment Workflow

Initial Assessment

In Vitro Testing

In Vivo Testing (if necessary and justified)
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Interaction of 2,5-Anhydro-D-mannitol

2,5-Anhydro-D-mannitol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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